Galanthamine-d3 HCl

• Molecular Formula: C17H18D3NO3.HCl
• Molecular Weight: 326.83

Description

CAS Number: 357-70-0 (unlabeled free base)

Scientific Research Applications

Biosynthesis and Genetic Research

• Biosynthesis Pathway Identification : Galanthamine, a treatment for Alzheimer's disease symptoms, is isolated from plants like daffodil, snowdrop, and summer snowflake. Research identified genes in its biosynthetic pathway, crucial for developing synthetic biology platforms for botanical medicines (Kilgore et al., 2014).

• Synthetic Construction : A novel synthetic route for galanthamine involving the de novo construction of its aromatic C-ring has been developed. This approach enhances the understanding of its molecular architecture (Nugent et al., 2015).

Pharmacological and Biological Studies

• Enzyme Characterization in Plants : In Lycoris radiata, a plant producing galanthamine, genes encoding enzymes like phenylalanine ammonia-lyase were identified, contributing to understanding galanthamine's biosynthesis (Li et al., 2018).

• Countermeasure against Nerve Agents : Galanthamine has been evaluated as a therapeutic countermeasure against lethal organophosphorus nerve agents. Its effectiveness in combination with other compounds like atropine and pyridine-2-aldoxime methochloride has been demonstrated in guinea pigs (Steiner et al., 2012).

• Extraction and Quantification Techniques : Development of GC-MS methods for rapid determination of galanthamine in plants like Leucojum aestivum and Narcissus ssp. supports quality control in pharmaceutical industries (Berkov et al., 2011).

Ethnopharmacology and History

• Ethnopharmacological Background : Tracing the history of galanthamine, originally used in Eastern European countries for poliomyelitis treatment and later in Western markets for Alzheimer’s disease (Heinrich & Teoh, 2004).

Mechanisms of Action and Effects

• Acetylcholinesterase Inhibition : A review highlights galanthamine as a tertiary alkaloid acetylcholinesterase inhibitor used in Alzheimer's disease treatment, focusing on its absorption, efficacy, and associated adverse events (Sramek et al., 2000).

• Neuroprotective Properties : A study found that galanthamine reduces genotoxicity and cell death induced by β-amyloid peptide, suggesting its potential beyond acetylcholinesterase inhibition (Castillo et al., 2016).

• Alkaloid Distribution in Plants : Research on Narcissus confusus plants showed the distribution of galanthamine and other alkaloids across different plant organs and stages, important for understanding its natural production (López et al., 2003).

• Phytochemical and Biotechnological Aspects : Galanthamine's production from plants like Leucojum aestivum and Narcissus ssp. is critical, and its phytochemical and biotechnological aspects are summarized for better production strategies (Berkov et al., 2009).

Innovative Synthesis and Applications

• Biomimetic Diversity-Oriented Synthesis : A biomimetic approach was used to create a library of molecules based on galanthamine, exploring new biological properties beyond its known acetylcholinesterase inhibition (Pelish et al., 2001).

• Capillary Zone Electrophoretic Method Development : A new method for rapid and sensitive determination of galanthamine in plants and pharmaceuticals, supporting efficient analysis and quality control (Şanlı et al., 2016).

• Role in Alzheimer’s Disease Treatment : An overview of galanthamine's development as a treatment for Alzheimer's disease, highlighting its journey from accidental discovery to approved therapeutic use (Marco & Carreiras, 2006).

• Tissue Cultures for Metabolite Production : Investigating hairy root and tissue cultures of Leucojum aestivum for alternative production of galanthamine, an important step in sustainable manufacturing (Diop et al., 2007).